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Compound of Interest

Compound Name: Opigolix

Cat. No.: B10799522 Get Quote

Essential Safety and Handling Guide for
Opigolix
For Researchers, Scientists, and Drug Development Professionals

This document provides a summary of the currently available safety and handling information

for Opigolix. It is intended to offer immediate guidance for laboratory professionals. However, a

comprehensive Safety Data Sheet (SDS) containing detailed quantitative data and specific

emergency procedures for Opigolix is not publicly available at this time. The information

presented here is compiled from publicly accessible sources and general laboratory safety

protocols for handling potent pharmaceutical compounds. It is imperative to obtain a

substance-specific SDS from your supplier before commencing any work with Opigolix.

Summary of Key Information
Opigolix, also known as ASP-1707, is a gonadotropin-releasing hormone (GnRH) antagonist.

[1][2] As with any active pharmaceutical ingredient (API), it should be handled with care to

minimize exposure.

Physical and Chemical Properties
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Property Value

Chemical Formula C25H19F3N4O5S[1][2]

Molecular Weight 544.5 g/mol [1]

Synonyms ASP-1707, ASP1707[1]

Appearance Solid powder (presumed)

Solubility Soluble in DMSO[3]

Personal Protective Equipment (PPE)
Given the lack of specific toxicological data, a cautious approach is recommended. The

following PPE should be considered the minimum requirement when handling Opigolix in a

laboratory setting.

PPE Category Recommended Equipment

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Respiratory Protection

A properly fitted respirator is recommended,

especially when handling the powder form or if

aerosolization is possible. Use in a well-

ventilated area, preferably a fume hood.

Body Protection Laboratory coat

Operational and Disposal Plans
A clear and logical workflow is essential for safely handling potent compounds like Opigolix.

The following diagram outlines a general workflow from receiving to disposal.
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Opigolix Handling and Disposal Workflow

Receiving and Storage

Handling and Experimentation
(in designated area with PPE)

Waste Collection
(Segregated and Labeled)

Disposal
(Follow institutional and local regulations)

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling and disposal of Opigolix.

Step-by-Step Guidance
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store Opigolix in a cool, dry, and well-ventilated area, away from incompatible materials.

According to one supplier, the powder can be stored at -20°C for up to 3 years and at 4°C for

up to 2 years. In solvent, it is recommended to store at -80°C for 6 months or -20°C for 1

month.[3]

2. Handling and Experimentation:
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All handling of solid Opigolix should be conducted in a designated area, such as a chemical

fume hood, to prevent inhalation of dust.

Wear the appropriate PPE as outlined in the table above.

Avoid direct contact with skin, eyes, and clothing.

Prepare solutions in a well-ventilated area.

3. Waste Collection:

All waste contaminated with Opigolix, including empty containers, gloves, and disposable

labware, should be collected in clearly labeled, sealed containers.

Segregate Opigolix waste from other laboratory waste streams.

4. Disposal:

As Opigolix is a pharmaceutical compound, its disposal must comply with all local, state,

and federal regulations for chemical and pharmaceutical waste.

Do not dispose of Opigolix down the drain or in the regular trash.

The U.S. Food and Drug Administration (FDA) provides general guidance for the disposal of

unused medicines.[4][5] If a take-back program is not available, the FDA recommends

mixing the medicine (do not crush tablets or capsules) with an unappealing substance like

dirt or cat litter, placing it in a sealed plastic bag, and then disposing of it in the household

trash.[4] However, for a research compound, disposal through a licensed chemical waste

contractor is the most appropriate route.

Logical Relationships in Safety Procedures
The following diagram illustrates the relationship between the hazard potential of a compound

and the necessary control measures.
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Hazard Control Hierarchy for Opigolix

Most Effective

Moderately Effective

Least Effective

Elimination
(Not applicable)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, etc.)
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Caption: The hierarchy of controls for mitigating exposure to hazardous substances like

Opigolix.

Disclaimer: This information is provided for guidance purposes only and is not a substitute for a

formal risk assessment or a substance-specific Safety Data Sheet (SDS). Always consult the
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SDS provided by your supplier and follow your institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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